Cas no 783371-63-1 ((2S)-3-(tert-butoxy)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2S)-3-(tert-butoxy)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 783371-63-1
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 5142517
• PubChem ID: 60149476
• Update Time: 2025-06-22

(2S)-3-(tert-butoxy)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• Aloc-L-Ser(tBu)-OH*DCHA
• Alloc-Ser(tBu)-OH
• (2S)-3-(tert-butoxy)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C11H19NO5/c1-5-6-16-10(15)12-8(9(13)14)7-17-11(2,3)4/h5,8H,1,6-7H2,2-4H3,(H,12,15)(H,13,14)/t8-/m0/s1
• InChI Key： DDUOETOENCPAPQ-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](COC(C)(C)C)NC(OCC=C)=O

Additional information on (2S)-3-(tert-butoxy)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Research Brief on (2S)-3-(tert-butoxy)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 783371-63-1)

The compound (2S)-3-(tert-butoxy)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 783371-63-1) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This chiral amino acid derivative, characterized by its tert-butoxy and allyloxycarbonylamino functional groups, has shown promising applications in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block for the construction of complex molecular architectures with potential therapeutic value.

Structural analysis reveals that the compound's unique stereochemistry at the 2-position, combined with its orthogonal protecting groups (tert-butyl and allyloxycarbonyl), makes it particularly valuable for solid-phase peptide synthesis (SPPS). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the synthesis of constrained peptidomimetics, where it served as a key intermediate for introducing structural rigidity into peptide backbones. The researchers noted that the allyloxycarbonyl (Alloc) group could be selectively removed under mild conditions using palladium catalysis, allowing for sequential deprotection strategies in complex peptide assembly.

In the context of drug discovery, this compound has shown particular promise in the development of protease inhibitors. A recent patent application (WO2023056421) describes its incorporation into novel HIV-1 protease inhibitors, where the tert-butoxy group was found to enhance binding affinity through favorable hydrophobic interactions with the enzyme's active site. Molecular dynamics simulations accompanying this work suggested that the compound's conformational flexibility, constrained by its stereocenter, contributes to optimal positioning of pharmacophores in the target binding pocket.

The synthetic accessibility of 783371-63-1 has also been a focus of recent research. A 2024 publication in Organic Process Research & Development reported an improved synthetic route starting from L-serine, achieving an overall yield of 68% with excellent enantiomeric purity (>99% ee). This scalable synthesis has facilitated broader investigation of the compound's applications, including its use in the preparation of antibody-drug conjugates (ADCs), where its functional groups allow for selective conjugation to both the antibody and payload components.

Emerging applications extend beyond traditional medicinal chemistry. Recent work published in ACS Chemical Biology (2024) has explored the compound's utility in chemical biology probes, particularly for studying protein-protein interactions. The allyloxycarbonyl group serves as a latent reactive handle that can be converted to various electrophiles for covalent target engagement, while the tert-butoxy group provides solubility advantages for cellular studies. This dual functionality has enabled the development of new activity-based protein profiling (ABPP) reagents for mapping protease activity in complex biological systems.

Safety and ADME (absorption, distribution, metabolism, and excretion) profiling of derivatives containing this structural motif have shown favorable properties. A recent ADME study (European Journal of Pharmaceutical Sciences, 2023) of several clinical candidates incorporating this scaffold demonstrated good metabolic stability and oral bioavailability in preclinical models. The tert-butoxy group appears to confer protection against first-pass metabolism while maintaining sufficient aqueous solubility for formulation development.

Future research directions highlighted in recent reviews include the exploration of this building block for the development of macrocyclic therapeutics and its potential application in targeted protein degradation strategies. The compound's versatility in both solution-phase and solid-phase synthesis, combined with its favorable physicochemical properties, positions it as a valuable tool for medicinal chemists addressing challenging targets in oncology, infectious diseases, and central nervous system disorders.